Cas no 954663-68-4 (N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 954663-68-4
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5776509
• PubChem ID: 16931059
• Update Time: 2025-07-18

N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-1,3-benzodioxole-5-carboxamide
• N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H22N2O5S/c1-2-9-28(24,25)22-8-7-14-3-5-17(10-16(14)12-22)21-20(23)15-4-6-18-19(11-15)27-13-26-18/h3-6,10-11H,2,7-9,12-13H2,1H3,(H,21,23)
• InChI Key： HRJWDXZICZOQOO-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC2C=C(C=CC=2CC1)NC(C1=CC=C2C(=C1)OCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.3Ų

Additional information on N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide

N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954663-68-4): An Overview

N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954663-68-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxoles and features a unique structural arrangement that includes a tetrahydroisoquinoline moiety and a propane sulfonyl group. The intricate structure of this molecule makes it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide is characterized by its aromatic benzodioxole ring system and the presence of a tetrahydroisoquinoline scaffold. The benzodioxole ring is a common motif in natural products and synthetic compounds with diverse biological activities. The tetrahydroisoquinoline moiety, on the other hand, is known for its ability to interact with various biological targets, including enzymes and receptors. The combination of these structural elements imparts unique pharmacological properties to the compound.

Recent studies have highlighted the potential of N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide in modulating specific signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that the compound could be a promising lead for the development of new therapies for Alzheimer's disease and other related conditions.

In addition to its neuroprotective properties, N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide has also been investigated for its anticancer activity. Studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. One notable study published in Cancer Research reported that the compound effectively suppressed the growth of human breast cancer cells by downregulating key oncogenic pathways such as PI3K/Akt and MAPK/ERK. These results indicate that N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide has significant potential as an anticancer agent.

The pharmacokinetic properties of N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide have also been extensively studied to ensure its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it an attractive candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of N-2-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-y l - 2 H - 1 , 3 - b e n z o d i o x o l e - 5 - c a r b o x a m i d e, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N - 2 - ( P r o p a n e - 1 - s u l f o n y l ) - 1 , 2 , 3 , 4 - t e t r a h y d r o i s o q u i n o l i n - 7 - y l - 2 H - 1 , 3 - b e n z o d i o x o l e - 5 - c a r b o x a m i d e (CAS No. 954663–68–4) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development in the pharmaceutical industry.